Cas no 2138518-88-2 (3-(3-amino-4-fluorophenyl)benzoic acid)

• Product Name: 3-(3-amino-4-fluorophenyl)benzoic acid
• CAS No: 2138518-88-2
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 5950594
• PubChem ID: 165875246
• Update Time: 2025-06-11

3-(3-amino-4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-fluorophenyl)benzoic acid
• Z3002998689
• EN300-1142073
• 2138518-88-2

• Inchi： 1S/C13H10FNO2/c14-11-5-4-9(7-12(11)15)8-2-1-3-10(6-8)13(16)17/h1-7H,15H2,(H,16,17)
• InChI Key： DUVKOCNGYRWUMA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-amino-4-fluorophenyl)benzoic acid

Introduction to 3-(3-amino-4-fluorophenyl)benzoic acid (CAS No. 2138518-88-2)

3-(3-amino-4-fluorophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138518-88-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif comprising a fluorinated aromatic ring linked to a benzoic acid moiety, which has garnered considerable attention due to its potential biological activities and mechanistic insights into drug design.

The molecular structure of 3-(3-amino-4-fluorophenyl)benzoic acid consists of a benzoic acid core substituted with a 3-amino-4-fluorophenyl group. The presence of both amino and fluorine substituents introduces distinct electronic and steric properties, making this compound a versatile scaffold for further chemical modifications and functionalization. Such structural features are often exploited in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom, being electronegative, can modulate the electronic properties of the aromatic ring, thereby influencing binding interactions with biological targets. This has led to extensive studies on fluorinated benzoic acids as potential drug candidates.

One of the most compelling aspects of 3-(3-amino-4-fluorophenyl)benzoic acid is its role as a key intermediate in synthesizing more complex molecules with targeted biological activities. Researchers have leveraged this compound to develop novel inhibitors of various enzymes and receptors implicated in human diseases. For instance, derivatives of this scaffold have been investigated for their potential to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

The amino group at the 3-position of the phenyl ring in 3-(3-amino-4-fluorophenyl)benzoic acid provides a handle for further derivatization through amide or urea bond formation, which is a common strategy in drug discovery to enhance binding affinity and selectivity. Additionally, the fluorine atom at the 4-position exerts an electron-withdrawing effect, which can fine-tune the reactivity and solubility profile of the molecule. Such structural features make this compound a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in computational chemistry and molecular modeling have further highlighted the significance of 3-(3-amino-4-fluorophenyl)benzoic acid as a pharmacophore. These computational approaches allow researchers to predict binding modes and affinity profiles of potential drug candidates with high accuracy before conducting costly wet-lab experiments. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and optimize lead compounds more efficiently.

The synthesis of 3-(3-amino-4-fluorophenyl)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, nucleophilic substitution, and carboxylation reactions to introduce the desired functional groups at specific positions on the aromatic ring. The use of palladium-catalyzed cross-coupling reactions has also been employed to construct complex molecular architectures efficiently. These synthetic methodologies are continuously being refined to improve yields, reduce costs, and minimize environmental impact.

Evaluation of 3-(3-amino-4-fluorophenyl)benzoic acid in preclinical studies has revealed promising biological activities that warrant further exploration. In vitro assays have demonstrated its potential as an inhibitor of enzymes involved in pain signaling and inflammation. Moreover, preliminary in vivo studies suggest that derivatives based on this scaffold exhibit favorable pharmacokinetic properties and reduced toxicity compared to existing therapeutic agents. These findings underscore the therapeutic potential of this compound class and justify continued research efforts.

The role of fluorinated aromatic compounds like 3-(3-amino-4-fluorophenyl)benzoic acid extends beyond their applications in drug development. They also serve as important tools in chemical biology for studying enzyme mechanisms and protein-ligand interactions. The unique electronic properties imparted by fluorine atoms allow researchers to probe dynamic processes within biological systems with high precision. This has led to innovative applications in probe design for imaging techniques and enzyme inhibition studies.

Looking ahead, future research on 3-(3-amino-4-fluorophenyl)benzoic acid is likely to focus on expanding its chemical diversity through novel synthetic strategies and exploring its applications in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The growing understanding of structure-activity relationships (SAR) will guide efforts to optimize potency while minimizing off-target effects. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into clinical reality.

In conclusion,3-(3-amino-4-fluorophenyl)benzoic acid (CAS No. 2138518-88-2) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various human diseases. As research progresses,this compound is poised to play an increasingly important role in drug discovery pipelines worldwide.